2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(3-phenylpropyl)acetamide

• IUPAC Name: 2-[2-(phenylcarbamoylamino)-1,3-thiazol-4-yl]-N-(3-phenylpropyl)acetamide
• InChI: InChI=1S/C21H22N4O2S/c26-19(22-13-7-10-16-8-3-1-4-9-16)14-18-15-28-21(24-18)25-20(27)23-17-11-5-2-6-12-17/h1-6,8-9,11-12,15H,7,10,13-14H2,(H,22,26)(H2,23,24,25,27)
• InChI Key: IKQABAZCNWSUCC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=O)CC2=CSC(=N2)NC(=O)NC3=CC=CC=C3
• Molecular Formula: C21H22N4O2S
• Molecular Weight: 394.5 g/mol

Description

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound are not explicitly mentioned in the available resources.

Mechanism of Action

The exact mechanism of action of 2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(3-phenylpropyl)acetamide is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), and by modulating the activity of certain transcription factors, such as nuclear factor kappa B (NF-κB). In addition, it is believed that this compound may act by binding to certain receptors on the surface of cells, such as the estrogen receptor, and by modulating the activity of certain signaling pathways, such as the MAPK pathway.
Biochemical and Physiological Effects
This compound has been found to possess a wide range of biochemical and physiological effects. It has been found to modulate the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), and to modulate the activity of certain transcription factors, such as nuclear factor kappa B (NF-κB). In addition, it has been found to have potential applications in the treatment of various diseases, such as cancer, diabetes, and cardiovascular disease.

Advantages and Limitations for Lab Experiments

The main advantage of using 2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(3-phenylpropyl)acetamide in laboratory experiments is that it is relatively easy to synthesize and can be used in a wide range of experiments. However, it is important to note that this compound is a synthetic molecule and its effects may not be the same as those of naturally occurring molecules. In addition, this compound may have certain side effects, such as gastrointestinal distress, and it is important to be aware of these potential side effects before using this compound in laboratory experiments.

Future Directions

1. Further research into the mechanism of action of 2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(3-phenylpropyl)acetamide and its potential applications in the treatment of various diseases.
2. Development of new synthesis methods for this compound and other related compounds.
3. Investigation of the effects of this compound on other biochemical and physiological processes.
4. Exploration of the potential therapeutic applications of this compound in various diseases.
5. Development of new strategies for the delivery of this compound to target tissues.
6. Investigation of the potential side effects of this compound and other related compounds.
7. Development of new strategies for the detection and quantification of this compound and other related compounds.
8. Exploration of the potential synergistic effects of this compound with other drugs or compounds.
9. Development of new strategies for the production of this compound and other related compounds.
10. Investigation of the potential applications of this compound in the field of drug discovery.

Synthesis Methods

2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(3-phenylpropyl)acetamide can be synthesized by a variety of methods, including chemical synthesis, enzymatic synthesis, and biosynthesis. Chemical synthesis involves the use of chemical reagents to form the desired compound, while enzymatic synthesis involves the use of enzymes to catalyze the formation of the desired compound. Biosynthesis involves the use of living organisms to synthesize the desired compound.

Scientific Research Applications

2-{2-[(phenylcarbamoyl)amino]-1,3-thiazol-4-yl}-N-(3-phenylpropyl)acetamide has been studied extensively for its potential applications in the field of medicinal chemistry. It has been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-microbial effects. It has also been studied for its ability to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), and to modulate the activity of certain transcription factors, such as nuclear factor kappa B (NF-κB). In addition, this compound has been found to have potential applications in the treatment of various diseases, such as cancer, diabetes, and cardiovascular disease.